Cas no 1416352-15-2 (4-Bromo-3-chloro-5-methylbenzoic acid)

4-Bromo-3-chloro-5-methylbenzoic acid structure

1416352-15-2 structure

Product Name:4-Bromo-3-chloro-5-methylbenzoic acid

CAS No:1416352-15-2

MF:C₈H₆BrClO₂

MW:249.489040851593

MDL:MFCD22566291

CID:4597611

PubChem ID:66570730

Update Time:2023-08-09

4-Bromo-3-chloro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-chloro-5-methylbenzoic acid
- Z2027049507
- MDL： MFCD22566291
- Inchi： 1S/C8H6BrClO2/c1-4-2-5(8(11)12)3-6(10)7(4)9/h2-3H,1H3,(H,11,12)
- InChI Key： LYNHENCALWCBLJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(=O)O)C=C1C)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
XLogP3: 3.1
Topological Polar Surface Area: 37.3

4-Bromo-3-chloro-5-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B136840-5mg	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2		5mg	$ 50.00	2022-06-07
TRC	B136840-10mg	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2		10mg	$ 70.00	2022-06-07
TRC	B136840-50mg	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2		50mg	$ 295.00	2022-06-07
Enamine	EN300-204948-1g	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2	95%	1g	$534.0	2023-09-16
Enamine	EN300-204948-5g	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2	95%	5g	$1553.0	2023-09-16
Enamine	EN300-204948-10g	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2	95%	10g	$2303.0	2023-09-16
Enamine	EN300-204948-0.05g	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2	95.0%	0.05g	$125.0	2025-02-20
Enamine	EN300-204948-0.1g	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2	95.0%	0.1g	$186.0	2025-02-20
Enamine	EN300-204948-0.25g	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2	95.0%	0.25g	$265.0	2025-02-20
Enamine	EN300-204948-0.5g	4-bromo-3-chloro-5-methylbenzoic acid	1416352-15-2	95.0%	0.5g	$417.0	2025-02-20

4-Bromo-3-chloro-5-methylbenzoic acid Related Literature

1. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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